Cas no 1240725-54-5 ((2-Cyclopropylpyrimidin-4-yl)methanol)

(2-Cyclopropylpyrimidin-4-yl)methanol structure

1240725-54-5 structure

Product Name:(2-Cyclopropylpyrimidin-4-yl)methanol

CAS No:1240725-54-5

MF:C₈H₁₀N₂O

MW:150.177801609039

CID:2112834

Update Time:2023-08-04

(2-Cyclopropylpyrimidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

- 2-cyclopropyl-4-Pyrimidinemethanol
- 4-Pyrimidinemethanol, 2-cyclopropyl-
- (2-cyclopropylpyrimidin-4-yl)methanol
- (2-Cyclopropylpyrimidin-4-yl)methanol
- Inchi： 1S/C8H10N2O/c11-5-7-3-4-9-8(10-7)6-1-2-6/h3-4,6,11H,1-2,5H2
- InChI Key： IXZQCHBBQDRTJI-UHFFFAOYSA-N
- SMILES： OCC1=CC=NC(C2CC2)=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 136
Topological Polar Surface Area: 46

(2-Cyclopropylpyrimidin-4-yl)methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C200371-50mg	(2-Cyclopropylpyrimidin-4-yl)methanol	1240725-54-5		50mg	$ 184.00	2023-04-18
TRC	C200371-250mg	(2-Cyclopropylpyrimidin-4-yl)methanol	1240725-54-5		250mg	$ 839.00	2023-04-18
TRC	C200371-100mg	(2-cyclopropylpyrimidin-4-yl)methanol	1240725-54-5		100mg	130.00	2021-08-15
TRC	C200371-500mg	(2-Cyclopropylpyrimidin-4-yl)methanol	1240725-54-5		500mg	$ 1447.00	2023-04-18
TRC	C200371-1g	(2-Cyclopropylpyrimidin-4-yl)methanol	1240725-54-5		1g	$ 3000.00	2023-09-08
Life Chemicals	F8883-1686-0.25g	(2-cyclopropylpyrimidin-4-yl)methanol	1240725-54-5	95%+	0.25g	$551.0	2023-09-05
Life Chemicals	F8883-1686-0.5g	(2-cyclopropylpyrimidin-4-yl)methanol	1240725-54-5	95%+	0.5g	$580.0	2023-09-05
Life Chemicals	F8883-1686-1g	(2-cyclopropylpyrimidin-4-yl)methanol	1240725-54-5	95%+	1g	$611.0	2023-09-05
Life Chemicals	F8883-1686-2.5g	(2-cyclopropylpyrimidin-4-yl)methanol	1240725-54-5	95%+	2.5g	$1222.0	2023-09-05
Life Chemicals	F8883-1686-5g	(2-cyclopropylpyrimidin-4-yl)methanol	1240725-54-5	95%+	5g	$1833.0	2023-09-05

(2-Cyclopropylpyrimidin-4-yl)methanol Related Literature

1. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
2. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
3. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
4. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
5. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

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